5-Fluoro-2-iodophenol
Overview
Description
5-Fluoro-2-iodophenol is a chemical compound with the molecular formula C6H4FIO . It has a molecular weight of 238 and is typically in liquid form . It is known for its potential applications in various fields of research and industry.
Molecular Structure Analysis
The InChI code for 5-Fluoro-2-iodophenol is 1S/C6H4FIO/c7-4-1-2-5(8)6(9)3-4/h1-3,9H . This indicates that the molecule consists of a phenol group with iodine and fluorine substituents.Physical And Chemical Properties Analysis
5-Fluoro-2-iodophenol is typically in liquid form . It has a molecular weight of 238 and a density of 2.1±0.1 g/cm3 . The boiling point is 190.1±20.0 °C at 760 mmHg .Scientific Research Applications
Synthesis of Various Compounds
“5-Fluoro-2-iodophenol” is used in the synthesis of various compounds . It serves as a key ingredient in the creation of a wide range of chemical structures, contributing to the diversity and complexity of chemical synthesis.
Drug Research and Development
This compound plays a significant role in the study of the mechanism of action of drugs . It helps researchers understand how certain drugs interact with biological systems, which is crucial for the development of new and more effective medications .
Biochemical Studies
“5-Fluoro-2-iodophenol” is used in the study of biochemical effects . It can provide insights into the biochemical processes that occur within organisms, contributing to our understanding of life at the molecular level .
Protein and Enzyme Research
This compound is also used in the study of the structure and function of proteins and enzymes . Understanding these biological macromolecules is essential for many fields of research, including genetics, biochemistry, and molecular biology .
Material Science
“5-Fluoro-2-iodophenol” and its derivatives are utilized in industrial chemistry and material science . They can serve as corrosion inhibitors, contributing to the longevity and durability of various materials .
Organic Semiconductors
Thiophene-mediated molecules, which can be synthesized from “5-Fluoro-2-iodophenol”, have a prominent role in the advancement of organic semiconductors . These semiconductors are used in a variety of electronic devices, including organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) .
properties
IUPAC Name |
5-fluoro-2-iodophenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4FIO/c7-4-1-2-5(8)6(9)3-4/h1-3,9H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DZXUERYVERNFQU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)O)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4FIO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501315005 |
Source
|
| Record name | 5-Fluoro-2-iodophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501315005 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-2-iodophenol | |
CAS RN |
186589-87-7 |
Source
|
| Record name | 5-Fluoro-2-iodophenol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=186589-87-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Fluoro-2-iodophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501315005 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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